Cas no 1443311-57-6 (3-Iso-Propylphenyl-(3-thienyl)methanol)

• Product Name: 3-Iso-Propylphenyl-(3-thienyl)methanol
• CAS No: 1443311-57-6
• Molecular Formula: C₁₄H₁₆OS
• Molecular Weight: 232.341242790222
• MDL: MFCD07775574
• CID: 5032372

3-Iso-Propylphenyl-(3-thienyl)methanol Properties

Names and Identifiers

• 3-iso-Propylphenyl-(3-thienyl)methanol

• MDL： MFCD07775574
• InChIKey： PMLOYRKQALKWIO-UHFFFAOYSA-N
• Inchi： 1S/C14H16OS/c1-10(2)11-4-3-5-12(8-11)14(15)13-6-7-16-9-13/h3-10,14-15H,1-2H3
• SMILES： S1C=CC(=C1)C(C1=CC=CC(=C1)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes